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Compound of Interest

Compound Name: 1-(2-Aminoethyl)piperidin-3-ol

Cat. No.: B1275175 Get Quote

For correspondence:--INVALID-LINK--

This document provides crucial safety and logistical information for the handling and disposal

of 1-(2-Aminoethyl)piperidin-3-ol. Researchers, scientists, and professionals in drug

development should review this guidance to ensure safe laboratory practices. The information

herein is compiled from safety data sheets of closely related compounds and available

chemical data.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 1-(2-Aminoethyl)piperidin-3-ol is not readily

available, data from analogous compounds, such as 1-(2-Aminoethyl)piperidine, indicate that

this chemical should be handled with significant caution. It is classified as a hazardous

substance that can cause severe skin burns, serious eye damage, and may cause skin

sensitization.[1] It is also harmful if swallowed.[1]

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield.[1]

Protects against splashes and

vapors that can cause severe

eye irritation and burns.[1]

Hand Protection

Elbow-length PVC or other

appropriate chemical-resistant

gloves (e.g., nitrile).[1]

Prevents skin contact which

can lead to severe burns and

potential skin sensitization.[1]

Body Protection

A complete suit protecting

against chemicals or a lab coat

with a chemical-resistant

apron.[2]

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area is

mandatory. If ventilation is

inadequate or for spill

response, a NIOSH-approved

respirator with appropriate

cartridges should be used.

Protects against inhalation of

vapors or mists which can

irritate the respiratory tract.[1]

Operational Plan: Handling and Storage
Safe handling and storage are critical to minimizing exposure risks and preventing accidents.

Handling Procedures:

Ventilation: Always handle 1-(2-Aminoethyl)piperidin-3-ol in a well-ventilated area,

preferably within a chemical fume hood.[1][3]

Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or

stored.[1] Wash hands thoroughly after handling.[1]

Preventing Contact: Avoid all personal contact with the substance, including inhalation of

vapors.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as

piperidine derivatives can be flammable.[1][3] Use non-sparking tools.[3]
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Safe Transfer: When transferring, ground and bond containers to prevent static discharge.[3]

Storage Conditions:

Container: Keep the container tightly sealed and store in a cool, dry, and well-ventilated area.

[1][3]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, and acid chlorides.[4]

Security: The storage area should be secure and accessible only to authorized personnel.[1]

Disposal Plan
Proper disposal of 1-(2-Aminoethyl)piperidin-3-ol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical Disposal:

Classification: This chemical waste is classified as hazardous.[3]

Collection: Collect waste material in a suitable, labeled, and sealed container.

Treatment: Disposal should be carried out by a licensed waste disposal company. Treatment

may involve neutralization with a suitable dilute acid followed by incineration or burial in a

licensed landfill.[1]

Environmental Protection: Do not allow the chemical to enter drains or waterways.[1]

Contaminated Container Disposal:

Residue Hazard: Empty containers may retain product residue and can be dangerous.[3]

Decontamination: Decontaminate empty containers before disposal.

Disposal: Observe all label safeguards until containers are cleaned and destroyed. Dispose

of in accordance with local regulations.
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Emergency Procedures
Spill Response:

Evacuate: Clear the area of all personnel and move upwind.[1]

Ventilate: Increase ventilation in the area of the spill.[1]

Contain: For small spills, absorb with inert material such as sand, earth, or vermiculite.[1]

Collect: Use non-sparking tools to collect the absorbed material into a labeled container for

disposal.[1]

Decontaminate: Wash the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Visualized Workflow
The following diagram illustrates the standard operating procedure for handling 1-(2-
Aminoethyl)piperidin-3-ol, from preparation to disposal.
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Caption: Workflow for safe handling of 1-(2-Aminoethyl)piperidin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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